Manganese carbonate

• IUPAC Name: manganese(2+);carbonate
• InChI: InChI=1S/CH2O3.Mn/c2-1(3)4;/h(H2,2,3,4);/q;+2/p-2
• InChI Key: XMWCXZJXESXBBY-UHFFFAOYSA-L
• Canonical SMILES: C(=O)([O-])[O-].[Mn+2]
• Molecular Formula: MnCO3, CMnO3
• DSSTOX Substance ID: DTXSID1042108
• Molecular Weight: 114.947 g/mol
• Physical Description: Dry Powder; Liquid; Other Solid, Rose-colored crystals; [HSDB] Tarnishes to light brown; [Merck Index] Hygroscopic solid; Practically insoluble in water: 0.065 g/L @ 25 deg C; [MSDSonline]
• Solubility: Solubility product in water: 8.8X10-11, Sol in dil acid; insol in water or alcohol, SOL IN AQ CARBON DIOXIDE; INSOL IN AMMONIA, Soluble in dilute inorganic acids; almost insoluble in common organic acids, both concentrated and dilute.
• Density: 3.7
• Impurities: IMPURITIES MAY BE CALCIUM OXIDE AND SODIUM OXIDE.
• Color/Form: Pink to almost white powder when freshly precipitated; rhombohedral, calcite structure, Rose-colored crystals, almost white when precipitated., Pink solid trigonal
• CAS No.: 598-62-9, 17375-37-0
• Melting Point: Decomposes >200 °C

Description

Manganese carbonate is a chemical compound with the formula MnCO₃. It naturally occurs as the mineral rhodochrosite but is typically produced industrially. It is a pale pink, water-insoluble solid. This compound is used in various applications, including as an additive in plant fertilizers, in health foods, ceramics, and concrete stains .

Mechanism of Action

Target of Action

Manganese carbonate, with the chemical formula MnCO3, is a compound that primarily targets manganese (II) ions . These ions play a crucial role in various biological and industrial processes . In the realm of cancer treatment, manganese ions within nanomaterials have shown potential in catalyzing chemodynamic therapy (CDT) and enhancing MRI imaging .

Mode of Action

This compound is insoluble in water but hydrolyses upon treatment with acids to give water-soluble salts . It decomposes with the release of carbon dioxide at 200 °C, a process known as calcining, to give MnO . This reaction can be represented as follows:

MnCO3+0.44O2→MnO+CO2MnCO_3 + 0.44 O_2 \rightarrow MnO + CO_2 MnCO3​+0.44O2​→MnO+CO2​

This method is sometimes employed in the production of manganese dioxide, which is used in dry-cell batteries and for ferrites .

Biochemical Pathways

The biochemical pathways affected by this compound are primarily related to the oxidation of Mn(II). Manganese (II) ions form salts with all the common anions . Most of these salts are readily soluble in water, facilitating various biochemical reactions . Manganese-based nanomaterials have been found to increase intracellular ROS and highly toxic ˙OH, thereby effectively inhibiting the proliferation of certain cancer cells .

Pharmacokinetics

The pharmacokinetics of this compound, particularly in the form of nanoparticles, involves enhanced drug absorption and mitochondrial targeted delivery . .

Result of Action

The action of this compound results in various molecular and cellular effects. For instance, in the context of cancer treatment, the interaction of manganese-based nanomaterials with cancer cells leads to increased intracellular ROS and highly toxic ˙OH . This effectively inhibits the proliferation of both chemosensitive and chemoresistant cancer cells .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, in boreal forests, higher levels of manganese in the soil have been found to stimulate the decomposition of soil organic matter, releasing more carbon dioxide . Industrial processes, such as metal smelting or combustion of manganese-containing fuels, can release airborne manganese which is later deposited in soils downwind . This human activity can disturb the natural carbon cycle, leading to an increase in atmospheric carbon dioxide concentrations .

Biochemical Analysis

Biochemical Properties

The unique properties of these nanoparticles allow for the development of new technologies and therapies . Manganese is essential for living organisms as an enzyme cofactor .

Cellular Effects

The effects of manganese carbonate on cells are complex and multifaceted. Some studies suggest that exposure to manganese can lead to neurological disorders, including a condition similar to Parkinson’s disease . Other data suggest that functionalized nanoparticles of this compound could have negligible toxicity and novel promising properties .

Molecular Mechanism

It is known that this compound can transform into manganese oxide/hydroxide when it comes into contact with an aqueous solution . This transformation is believed to be responsible for the observed supercapacitive performance of this compound .

Temporal Effects in Laboratory Settings

In laboratory settings, this compound has been observed to transform completely to Mn3O4 in the first or second cycle of charge-discharge, and thereafter, Mn3O4 performs the reversible electrochemical charge-discharge cycling to enable high and stable capacitance .

Dosage Effects in Animal Models

The effects of this compound on animal models have not been extensively studied. Given the potential neurological effects of manganese exposure, it is crucial to carefully control the dosage in any such studies .

Metabolic Pathways

This compound is involved in several metabolic pathways due to its role as an enzyme cofactor

Preparation Methods

Synthetic Routes and Reaction Conditions: Manganese carbonate can be synthesized by treating aqueous solutions of manganese(II) nitrate with ammonia and carbon dioxide, leading to the precipitation of the faintly pink solid . The reaction can be represented as: [ \text{Mn(NO}_3\text{)}_2 + \text{NH}_3 + \text{CO}_2 \rightarrow \text{MnCO}_3 + \text{NH}_4\text{NO}_3 ]

Industrial Production Methods: Industrially, this compound is produced by the reaction of manganese(II) salts with sodium carbonate or ammonium carbonate. The process involves dissolving manganese(II) salts in water and then adding a carbonate source to precipitate this compound .

Types of Reactions:

Oxidation: this compound decomposes upon heating to form manganese(II) oxide and carbon dioxide. The reaction is as follows: [ \text{MnCO}_3 \rightarrow \text{MnO} + \text{CO}_2 ]

Hydrolysis: this compound hydrolyzes in the presence of acids to form water-soluble manganese salts.

Common Reagents and Conditions:

Acids: Hydrochloric acid, sulfuric acid, and nitric acid are commonly used to hydrolyze this compound.

Heat: Decomposition occurs at temperatures around 200°C.

Major Products:

Manganese(II) oxide (MnO): Formed upon decomposition.

Manganese salts: Formed upon hydrolysis with acids.

Scientific Research Applications

Manganese carbonate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other manganese compounds and as a catalyst in various chemical reactions.

Biology: Utilized in the study of manganese’s role in biological systems, particularly in enzyme function and plant nutrition.

Medicine: Employed as a hematinic to treat manganese deficiency and in the development of manganese-based nanomaterials for cancer diagnostics and therapy.

Industry: Used in the production of ferrites for electronics, as a glaze colorant in ceramics, and as an additive in fertilizers to correct manganese deficiencies in crops.

Comparison with Similar Compounds

Calcium carbonate (CaCO₃): Similar in structure but used primarily in the construction industry and as a dietary supplement.

Magnesium carbonate (MgCO₃): Used in antacids and as a drying agent.

Iron carbonate (FeCO₃): Used in the steel industry and as a pigment.

Uniqueness of Manganese Carbonate: this compound is unique due to its specific applications in agriculture as a micronutrient, its role in the production of manganese dioxide for batteries, and its use in the synthesis of manganese-based nanomaterials for medical applications .